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Compound of Interest

Compound Name:
1-(3,4,5-

Triethoxybenzoyl)pyrrolidine

Cat. No.: B334227 Get Quote

This technical guide provides a detailed overview of the molecular structure and weight of 1-
(3,4,5-Triethoxybenzoyl)pyrrolidine, tailored for researchers, scientists, and professionals in

drug development.

Molecular and Chemical Properties
1-(3,4,5-Triethoxybenzoyl)pyrrolidine is a chemical compound with the molecular formula

C17H25NO4.[1] Its molecular weight is 307.4 g/mol .[1] The structure consists of a pyrrolidine

ring attached to a benzoyl group, which is further substituted with three ethoxy groups at the 3,

4, and 5 positions of the phenyl ring.

Property Value Source

Molecular Formula C17H25NO4 PubChem[1]

Molecular Weight 307.4 g/mol PubChem[1]

IUPAC Name
(3,4,5-triethoxyphenyl)

(pyrrolidin-1-yl)methanone
PubChem

Molecular Structure
The two-dimensional structure of 1-(3,4,5-Triethoxybenzoyl)pyrrolidine is depicted below,

illustrating the arrangement of its constituent atoms and chemical bonds.
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Source: PubChem CID 868943[1]

Logical Structure Diagram
The following diagram illustrates the logical relationship between the primary chemical moieties

that constitute the 1-(3,4,5-Triethoxybenzoyl)pyrrolidine molecule.
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Logical relationship of chemical moieties.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific biological assays of 1-(3,4,5-
Triethoxybenzoyl)pyrrolidine are not readily available in the public domain based on the

conducted search. Researchers interested in this compound may need to refer to general

synthetic methodologies for N-acylated pyrrolidines or develop their own specific protocols.
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Signaling Pathways
Information regarding specific signaling pathways modulated by 1-(3,4,5-
Triethoxybenzoyl)pyrrolidine is not available in the public scientific literature based on the

conducted search. Further research would be required to elucidate its biological activity and

potential interactions with cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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